![molecular formula C21H10Cl2FN3O2 B4231548 N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-4-cyano-2-fluorobenzamide](/img/structure/B4231548.png)
N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-4-cyano-2-fluorobenzamide
Overview
Description
N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-4-cyano-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CB-30865 and belongs to the class of benzamide derivatives. CB-30865 has been found to exhibit potent inhibitory effects on several enzymes that are involved in various biological processes.
Mechanism of Action
CB-30865 exerts its therapeutic effects by inhibiting several enzymes that are involved in various biological processes. One of the main enzymes targeted by CB-30865 is poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair, and its inhibition can lead to the accumulation of DNA damage and subsequent cell death. CB-30865 has also been found to inhibit other enzymes, including tankyrase and PARG, which are involved in cellular signaling pathways.
Biochemical and Physiological Effects:
CB-30865 has been found to exhibit several biochemical and physiological effects. Studies have shown that CB-30865 can induce apoptosis in cancer cells, inhibit cancer cell proliferation, and enhance the efficacy of chemotherapy. Additionally, CB-30865 has been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of CB-30865 for lab experiments is its potent inhibitory effects on several enzymes that are involved in various biological processes. This makes it a valuable tool for studying the role of these enzymes in disease processes. However, one of the limitations of CB-30865 is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on CB-30865. One area of interest is its potential use in combination with other anticancer agents to enhance their efficacy. Additionally, further studies are needed to fully elucidate the mechanism of action of CB-30865 and its effects on various cellular signaling pathways. Finally, there is potential for the development of new derivatives of CB-30865 with improved solubility and bioavailability for use in therapeutic applications.
Scientific Research Applications
CB-30865 has been extensively studied for its potential therapeutic applications. One of the main areas of research has been its use as an anticancer agent. Studies have shown that CB-30865 exhibits potent inhibitory effects on several enzymes that are involved in cancer cell proliferation and survival. Additionally, CB-30865 has been found to induce apoptosis, or programmed cell death, in cancer cells.
Properties
IUPAC Name |
N-[4-chloro-3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-4-cyano-2-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H10Cl2FN3O2/c22-12-2-6-19-18(8-12)27-21(29-19)15-9-13(3-5-16(15)23)26-20(28)14-4-1-11(10-25)7-17(14)24/h1-9H,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFQPHWQTVBBAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)F)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC(=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H10Cl2FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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